DESMETHYL FLUVOXAMINE BETA-D-GLUCURONIDE
DESMETHYL FLUVOXAMINE BETA-D-GLUCURONIDE
Brand Name:
Vulcanchem
CAS No.:
89103-66-2
VCID:
VC0030620
InChI:
InChI=1S/C20H27F3N2O8/c21-20(22,23)12-6-4-11(5-7-12)13(25-32-10-8-24)3-1-2-9-31-19-16(28)14(26)15(27)17(33-19)18(29)30/h4-7,14-17,19,26-28H,1-3,8-10,24H2,(H,29,30)/b25-13+/t14-,15-,16+,17-,19+/m0/s1
SMILES:
C1=CC(=CC=C1C(=NOCCN)CCCCOC2C(C(C(C(O2)C(=O)O)O)O)O)C(F)(F)F
Molecular Formula:
C20H27F3N2O8
Molecular Weight:
480.437
DESMETHYL FLUVOXAMINE BETA-D-GLUCURONIDE
CAS No.: 89103-66-2
Cat. No.: VC0030620
Molecular Formula: C20H27F3N2O8
Molecular Weight: 480.437
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 89103-66-2 |
|---|---|
| Molecular Formula | C20H27F3N2O8 |
| Molecular Weight | 480.437 |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[(5E)-5-(2-aminoethoxyimino)-5-[4-(trifluoromethyl)phenyl]pentoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C20H27F3N2O8/c21-20(22,23)12-6-4-11(5-7-12)13(25-32-10-8-24)3-1-2-9-31-19-16(28)14(26)15(27)17(33-19)18(29)30/h4-7,14-17,19,26-28H,1-3,8-10,24H2,(H,29,30)/b25-13+/t14-,15-,16+,17-,19+/m0/s1 |
| Standard InChI Key | BFHCANBAKJDDQR-PCTIKJEGSA-N |
| SMILES | C1=CC(=CC=C1C(=NOCCN)CCCCOC2C(C(C(C(O2)C(=O)O)O)O)O)C(F)(F)F |
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